Cas no 946272-80-6 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide
• CAS No: 946272-80-6
• MF: C₂₁H₂₈N₂O₃S
• MW: 388.523624420166
• CID: 6616443
• PubChem ID: 16931896
• Update Time: 2025-10-29

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-(4-methoxyphenoxy)acetamide
• F2392-0805
• AKOS024645957
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2-(4-methoxyphenoxy)acetamide
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2-(4-methoxyphenoxy)acetamide
• 946272-80-6
• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide

• Inchi： 1S/C21H28N2O3S/c1-25-18-6-8-19(9-7-18)26-15-21(24)22-14-20(17-10-13-27-16-17)23-11-4-2-3-5-12-23/h6-10,13,16,20H,2-5,11-12,14-15H2,1H3,(H,22,24)
• InChI Key： LNZMFWFERCZUKC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(COC1C=CC(=CC=1)OC)=O)N1CCCCCC1

Computed Properties

• Exact Mass: 388.18206393g/mol
• Monoisotopic Mass: 388.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide (CAS 946272-80-6): A Comprehensive Overview

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide (CAS 946272-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic compound combines multiple functional groups, including an azepane ring, a thiophene moiety, and a methoxyphenoxy acetamide structure, making it a versatile building block for drug discovery. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator due to its unique molecular architecture.

The compound's chemical structure features several pharmacologically relevant elements. The azepane ring (a seven-membered nitrogen-containing heterocycle) contributes to the molecule's conformational flexibility and potential binding affinity with biological targets. The thiophene-3-yl group enhances the compound's aromatic character and may influence its metabolic stability. The 4-methoxyphenoxy acetamide portion could contribute to hydrogen bonding interactions with target proteins. This combination of structural features makes N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide particularly interesting for researchers investigating novel neuroactive compounds or GPCR modulators.

Recent trends in pharmaceutical research highlight growing interest in heterocyclic compounds with potential CNS activity, and CAS 946272-80-6 fits perfectly within this research focus. Many scientists are exploring how modifications to its structure might enhance blood-brain barrier permeability or improve receptor selectivity. The compound's thiophene moiety is particularly noteworthy, as thiophene-containing drugs have shown promise in treating various neurological conditions. This aligns with current market demands for innovative approaches to neurological disorders and mental health treatments.

The synthesis of N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide typically involves multi-step organic reactions, including amide bond formation and heterocyclic ring modifications. Pharmaceutical chemists often employ protection-deprotection strategies during its synthesis to ensure proper functional group compatibility. The compound's physicochemical properties, including its solubility profile and logP value, make it suitable for further medicinal chemistry optimization. These characteristics are crucial for researchers developing drug-like molecules with improved pharmacokinetic properties.

In the context of current pharmaceutical trends, CAS 946272-80-6 represents an important scaffold for structure-activity relationship (SAR) studies. Many research groups are investigating how variations in the azepane ring substitution or modifications to the thiophene position might affect biological activity. The compound's potential as a lead structure for new therapeutic agents has made it a subject of numerous patent applications and research publications. Its molecular weight and hydrogen bond donor/acceptor count fall within the desirable range for CNS-penetrant compounds, according to Lipinski's rule of five.

The commercial availability of N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide has increased in recent years to meet growing research demand. Suppliers typically provide the compound with comprehensive analytical data, including HPLC purity certificates and NMR characterization. Proper storage conditions (usually at -20°C under inert atmosphere) are recommended to maintain its stability. Researchers should handle this compound following standard laboratory safety protocols, using appropriate personal protective equipment when working with any chemical substance.

Future research directions for CAS 946272-80-6 may include exploration of its potential as a pharmacophore in drug design, investigation of its metabolic pathways, or development of more efficient synthetic routes. The compound's unique combination of structural elements makes it particularly valuable for fragment-based drug discovery approaches. As the pharmaceutical industry continues to seek novel chemical entities with improved target specificity and reduced side effects, N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide and its derivatives will likely remain important tools in medicinal chemistry research.

From a market perspective, the demand for specialized heterocyclic building blocks like 946272-80-6 continues to grow, driven by increased investment in drug discovery and personalized medicine. Pharmaceutical companies and research institutions are actively seeking novel chemical entities that can serve as starting points for therapeutic development. The compound's potential applications in neuroscience research and its structural novelty contribute to its commercial value. Suppliers should ensure proper documentation and regulatory compliance when distributing this material to research organizations worldwide.

In conclusion, N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-methoxyphenoxy)acetamide (CAS 946272-80-6) represents an important chemical entity in modern medicinal chemistry. Its unique structural features and potential biological relevance make it a valuable tool for researchers exploring new therapeutic approaches. As scientific understanding of CNS targets and molecular recognition advances, this compound and its derivatives will likely play an increasingly important role in pharmaceutical innovation. The continued investigation of its properties and potential applications remains an exciting area of research at the intersection of chemistry and biology.